Cas no 315710-79-3 (2-({5,6-dimethylthieno2,3-dpyrimidin-4-yl}sulfanyl)-1-(morpholin-4-yl)ethan-1-one)

• Product Name: 2-({5,6-dimethylthieno2,3-dpyrimidin-4-yl}sulfanyl)-1-(morpholin-4-yl)ethan-1-one
• CAS No: 315710-79-3
• MF: C₁₄H₁₇N₃O₂S₂
• MW: 323.433680295944
• CID: 6168985
• PubChem ID: 705250
• Update Time: 2025-05-19

2-({5,6-dimethylthieno2,3-dpyrimidin-4-yl}sulfanyl)-1-(morpholin-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-({5,6-dimethylthieno2,3-dpyrimidin-4-yl}sulfanyl)-1-(morpholin-4-yl)ethan-1-one
• EU-0076440
• SR-01000477471-1
• DTXSID501144171
• HMS3052B08
• Z20230302
• IFLab1_004987
• AKOS001053767
• 2-({5,6-dimethylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)-1-(morpholin-4-yl)ethan-1-one
• 2-((5,6-dimethylthieno[2,3-d]pyrimidin-4-yl)thio)-1-morpholinoethanone
• F1174-1854
• 2-[(5,6-Dimethylthieno[2,3-d]pyrimidin-4-yl)thio]-1-(4-morpholinyl)ethanone
• Ethanone, 2-[(5,6-dimethylthieno[2,3-d]pyrimidin-4-yl)thio]-1-(4-morpholinyl)-
• CHEMBL1717869
• 2-(5,6-dimethylthieno[2,3-d]pyrimidin-4-yl)sulfanyl-1-morpholin-4-ylethanone
• SR-01000477471
• MLS002157094
• SMR000825716
• HMS1426C15
• 315710-79-3
• 2-((5,6-dimethylthieno[2,3-d]pyrimidin-4-yl)thio)-1-morpholinoethan-1-one

• Inchi： 1S/C14H17N3O2S2/c1-9-10(2)21-14-12(9)13(15-8-16-14)20-7-11(18)17-3-5-19-6-4-17/h8H,3-7H2,1-2H3
• InChI Key： VJCJBMMSTUZYRY-UHFFFAOYSA-N
• SMILES： S(C1=C2C(=NC=N1)SC(C)=C2C)CC(N1CCOCC1)=O

Computed Properties

• Exact Mass: 323.07621914g/mol
• Monoisotopic Mass: 323.07621914g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 109Ų

Additional information on 2-({5,6-dimethylthieno2,3-dpyrimidin-4-yl}sulfanyl)-1-(morpholin-4-yl)ethan-1-one

Introduction to 2-({5,6-dimethylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)-1-(morpholin-4-yl)ethan-1-one (CAS No. 315710-79-3)

2-({5,6-dimethylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)-1-(morpholin-4-yl)ethan-1-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 315710-79-3, belongs to a class of molecules known for their involvement in various biochemical pathways. The presence of a thieno[2,3-d]pyrimidine core and a morpholine substituent makes it a promising candidate for further investigation in drug discovery.

The structural framework of this compound is highly intriguing, featuring a fused heterocyclic system that combines a thiophene ring with a pyrimidine moiety. This particular arrangement is known to enhance the molecule's ability to interact with biological targets, making it an attractive scaffold for medicinal chemists. The 5,6-dimethylthieno[2,3-d]pyrimidin-4-yl portion of the molecule contributes to its distinct chemical profile, while the sulfanyl group introduces additional functionality that can be exploited for therapeutic purposes.

In recent years, there has been growing interest in the development of small molecules that can modulate enzyme activity and cellular signaling pathways. The morpholine group in this compound is particularly noteworthy, as morpholine derivatives have been widely used in the pharmaceutical industry due to their favorable pharmacokinetic properties and low toxicity. The combination of these features suggests that 2-({5,6-dimethylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)-1-(morpholin-4-yl)ethan-1-one could exhibit potent effects on various biological targets.

One of the most compelling aspects of this compound is its potential application in the treatment of inflammatory diseases. Current research indicates that molecules containing thieno[2,3-d]pyrimidine cores can interact with enzymes such as Janus kinases (JAKs), which are key players in inflammatory signaling pathways. The sulfanyl group further enhances this potential by providing a site for post-translational modifications that can regulate enzyme activity. Preliminary studies have shown that derivatives of this class of compounds can inhibit JAK enzymes with high selectivity, making them promising candidates for anti-inflammatory therapies.

Another area where this compound shows promise is in the treatment of cancer. Cancer cells often exhibit altered signaling pathways that contribute to their uncontrolled growth and resistance to therapy. By targeting these pathways with small molecules like 2-({5,6-dimethylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)-1-(morpholin-4-yl)ethan-1-one, researchers aim to develop novel therapies that can selectively inhibit cancer cell proliferation while minimizing side effects on healthy cells. The morpholine group's ability to modulate protein-protein interactions makes it an ideal candidate for disrupting oncogenic signaling networks.

The synthesis of this compound presents several challenges due to its complex structural features. However, advances in synthetic chemistry have made it possible to construct such molecules with increasing efficiency and precision. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated cyclizations have been particularly useful in assembling the thieno[2,3-d]pyrimidine core. Additionally, the introduction of the morpholine group requires careful consideration to ensure optimal regioselectivity and yield.

In terms of pharmacological evaluation, 2-({5,6-dimethylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)-1-(morpholin-4-yl)ethan-1-one has been subjected to various in vitro and in vivo assays to assess its biological activity. These studies have revealed promising results regarding its ability to inhibit inflammatory mediators and disrupt cancer cell signaling. For instance, experiments have shown that this compound can significantly reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-beta in human cell lines. Similarly, it has demonstrated efficacy in inhibiting the growth of several cancer cell lines by targeting key signaling pathways involved in tumor progression.

The development of this compound into a clinical candidate involves several stages, including optimization of its chemical structure for improved pharmacokinetic properties and reduction of potential toxicity. Computational modeling and high-throughput screening techniques are being employed to identify analogs with enhanced activity and selectivity. These efforts are crucial for translating preclinical findings into effective therapeutic agents that can benefit patients suffering from inflammatory and oncological diseases.

The future prospects for 2-({5,6-dimethylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)-1-(morpholin-4-yl)ethan-1-one are bright given its unique structural features and potential biological activities. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one are likely to play a significant role in the development of next-generation pharmaceuticals. The combination of innovative chemistry and rigorous pharmacological evaluation will be essential in realizing their full potential as therapeutic agents.